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Compound of Interest

Compound Name: Grubbs Catalyst 2nd Generation

Cat. No.: B123246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for three distinct tandem

catalytic systems utilizing the Grubbs Catalyst 2nd Generation. These one-pot reactions

streamline synthetic pathways, offering efficient access to valuable chemical motifs. The

protocols are based on peer-reviewed literature and are intended to be a practical guide for

laboratory implementation.

Tandem Metathesis/Photoisomerization for the
Synthesis of Z-Olefins
This protocol describes a novel method to achieve Z-selective cross-metathesis by combining

the typically E-selective Grubbs Catalyst 2nd Generation with a photocatalyst. The in situ

photoisomerization of the initially formed E-alkene to the thermodynamically less stable Z-

isomer is driven by visible light.
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Catalytic Cycle 1: Olefin Metathesis

Catalytic Cycle 2: Photoisomerization

Grubbs 2nd Gen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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